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Compound of Interest

Compound Name:
2-Chloro-5-iodopyrimidin-4(3H)-

one

CAS No.: 1226881-10-2

Cat. No.: B2841799

Get Quote

Executive Safety Summary
2-Chloro-5-iodopyrimidin-4(3H)-one (often tautomeric with 2-chloro-5-iodopyrimidin-4-ol) is a

halogenated heterocyclic intermediate used frequently in the synthesis of antiviral and

anticancer therapeutics.[1] Its dual-halogen substitution (chlorine at C2, iodine at C5) makes it

chemically reactive and environmentally persistent if not disposed of correctly.

Chemical Class: Halogenated Heterocycle

Primary Hazard: Irritant (Skin/Eye/Respiratory), Harmful if swallowed.[2]

Critical Disposal Requirement: Must be treated as Halogenated Organic Waste. DO NOT mix

with non-halogenated solvents or flush down drains.

Hazard Assessment & Identification
Before initiating disposal, verify the compound's identity and current state (solid vs. solution).
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Property Specification

Chemical Name 2-Chloro-5-iodopyrimidin-4(3H)-one

CAS Number

Note: Often indexed as the tautomer 2-chloro-5-

iodopyrimidin-4-ol (CAS: 175137-46-9) or

related to 2-chloro-5-iodopyrimidine (CAS:

32779-38-7)

Molecular Formula C₄H₂ClIN₂O

GHS Classification

Warning H302: Harmful if swallowed H315:

Causes skin irritation H319: Causes serious eye

irritation H335: May cause respiratory irritation

Signal Word WARNING

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient without specific chemical resistance checks.
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PPE Category Recommendation Rationale

Hand Protection
Nitrile Rubber (Double gloving

recommended)

Halogenated heterocycles can

permeate standard latex.

Double gloving prevents

breakthrough during handling

of waste solutions.

Eye Protection Chemical Safety Goggles

Safety glasses with side

shields are minimum; goggles

are required if pouring liquid

waste to prevent splash injury.

Respiratory
N95 (Solids) / Fume Hood

(Liquids)

Solid dust is a respiratory

irritant (H335). All liquid

transfers must occur inside a

certified chemical fume hood.

Body
Lab Coat (Buttoned) +

Chemical Apron

An apron is recommended

during bulk waste transfer to

protect against corrosive

splashes.

Step-by-Step Disposal Protocol
Decision Logic: Waste Segregation
The presence of Iodine and Chlorine atoms dictates that this material cannot be incinerated in

standard fuel-blending kilns used for non-halogenated waste due to the risk of forming acid

gases (HCl, HI) and potential dioxins if combustion temperatures are not strictly controlled

(>1100°C).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2841799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Material Containing
2-Chloro-5-iodopyrimidin-4(3H)-one

Physical State?

Solid / Powder Liquid / Solution Contaminated Debris
(Gloves, Paper, Syringes)

Solid Waste Container
Label: 'Toxic Solid - Halogenated' Solvent Type? Solid Hazardous Waste

(Double Bagged)

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(Methanol, DMSO)

Halogenated Organic Waste Stream
(Red Can/Carboy)

*MUST be treated as
Halogenated once mixed*

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2-Chloro-5-iodopyrimidin-4(3H)-one waste. Note that

mixing even small amounts of this compound into non-halogenated solvents reclassifies the

entire container as halogenated waste.

Protocol A: Solid Waste Disposal
Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste tag immediately.[3]
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Constituents: "2-Chloro-5-iodopyrimidin-4(3H)-one"

Hazard Checkbox: Toxic, Irritant.[2][4]

Transfer: Transfer solid waste using a disposable spatula. Do not generate dust.[1][2][4][5]

Sealing: Screw the lid tight. Wipe the exterior with a damp paper towel (dispose of towel as

solid waste).

Protocol B: Liquid Waste Disposal
Compatibility Check: Ensure the waste container is rated for Halogenated Solvents.

Acceptable: HDPE Carboys, Glass Winchesters (if protected).

Avoid: Metal containers (unless lined) due to potential acidity from hydrolysis (HCl/HI

formation).

Segregation Rule: If the compound is dissolved in Methanol or DMSO (non-halogenated),

the entire mixture must now be poured into the Halogenated Waste stream.

pH Adjustment (Optional but Recommended): If the solution is acidic due to degradation,

neutralize to pH 6-8 with dilute Sodium Bicarbonate (NaHCO₃) before adding to the waste

carboy to prevent off-gassing.

Spill Management Workflow
Scenario: You have dropped a vial containing 5g of solid 2-Chloro-5-iodopyrimidin-4(3H)-
one.

Isolate: Evacuate the immediate area (radius of 3 meters). Alert nearby personnel.

PPE Up: Don safety goggles, double nitrile gloves, and a P100/N95 respirator.

Contain:

Solid Spill: Cover with a damp paper towel to prevent dust dispersion.

Liquid Spill: Surround with absorbent boom or vermiculite.
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Clean:

Scoop material into a wide-mouth waste jar.

Wipe the surface with a soap/water solution, followed by an alcohol wipe.

Do not use bleach (Potential reaction with iodine/chlorine residues).

Dispose: Place all cleanup materials (wipes, gloves, scoop) into the Solid Hazardous Waste

container.

Chemical Incompatibility & Storage
Improper storage often leads to premature disposal needs.

Incompatible with:

Strong Oxidizing Agents: Can release Iodine vapor (

) or Chlorine gas (

).

Strong Bases: Promotes hydrolysis and degradation.

Storage Condition: Keep cold (

), dry, and protected from light (Iodine-carbon bonds are photosensitive).

Regulatory Compliance (US/EU Context)
EPA (USA): This compound falls under "Halogenated Organic Waste" (often F-listed if spent

solvents are involved, or D-listed for toxicity).

RCRA Code: Likely D002 (if corrosive degradation occurs) or generic halogenated organic

codes depending on the solvent carrier.

EU Waste Code (EWC):07 05 13* (Solid wastes containing hazardous substances) or 14 06

02* (Halogenated solvents and solvent mixtures).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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